Cas no 2229374-68-7 (1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine)

• Product Name: 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine
• CAS No: 2229374-68-7
• MF: C₁₀H₁₅ClN₂S
• MW: 230.757499933243
• CID: 6596070
• PubChem ID: 165754394
• Update Time: 2025-06-08

1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine
• 2229374-68-7
• EN300-1994055
• [1-(2-chloro-1,3-thiazol-5-yl)cyclohexyl]methanamine

• Inchi： 1S/C10H15ClN2S/c11-9-13-6-8(14-9)10(7-12)4-2-1-3-5-10/h6H,1-5,7,12H2
• InChI Key： RBHPBWLMZCIFCC-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2(CN)CCCCC2)S1

Computed Properties

• Exact Mass: 230.0644474g/mol
• Monoisotopic Mass: 230.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine

Introduction to 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine (CAS No. 2229374-68-7)

1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine, identified by its CAS number 2229374-68-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a cyclohexylmethanamine moiety linked to a 2-chloro-1,3-thiazole ring, making it a promising candidate for further investigation in drug discovery and development.

The thiazole core in 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine is a heterocyclic aromatic compound characterized by a sulfur atom incorporated into a six-membered ring containing nitrogen. Thiazole derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the chloro substituent on the thiazole ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations and potentially increasing its binding affinity to biological targets.

The cyclohexylmethanamine group appended to the thiazole moiety introduces a bulky aliphatic amine functionality, which can influence the solubility, pharmacokinetics, and metabolic stability of the compound. This structural feature is particularly interesting from a pharmacological perspective, as it may confer unique interactions with biological receptors or enzymes. The combination of these structural elements suggests that 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine could exhibit novel mechanisms of action and therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. Studies have shown that thiazole derivatives can modulate various signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The specific arrangement of atoms in 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine may allow it to interact with proteins or enzymes in ways that are distinct from other known inhibitors or activators.

In the context of drug discovery, the synthesis and optimization of 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine represent an important step toward identifying new therapeutic agents. The compound’s structural features make it amenable to modifications that could enhance its efficacy, selectivity, and pharmacokinetic properties. For instance, alterations to the cyclohexylmethanamine group could improve solubility or reduce toxicity, while modifications to the thiazole ring could fine-tune biological activity.

One particularly intriguing aspect of thiazole derivatives is their ability to cross biological membranes due to their lipophilic nature. This property is crucial for drugs that need to reach intracellular targets. The presence of both polar (amine) and non-polar (cyclohexyl) regions in 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine may contribute to its ability to traverse cell membranes efficiently, thereby increasing its bioavailability.

From a synthetic chemistry perspective, the preparation of 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution reactions at the chloro-substituted thiazole ring followed by cyclization or alkylation steps are commonly employed in its synthesis. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater precision and efficiency.

The potential applications of 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its structural versatility. For example, derivatives of this compound may exhibit properties that make them suitable as intermediates in the synthesis of pesticides or as functional additives in polymers.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target specific pathological processes. The unique structural features of 1-(2-chloro-1,3-thiazol-5-yl)cyclohexylmethanamine, particularly its combination of a thiazole core and a cyclohexylmethanamine group, position it as a valuable scaffold for further medicinal chemistry exploration. Future studies may focus on evaluating its interactions with key enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders.

In conclusion, 1-(2-chloro-1,3-thiazol-5-ylicyclohexymethanamine (CAS No. 2229374–68–7) represents an exciting area of research with significant potential for therapeutic applications. Its unique structure, combined with recent advances in drug discovery technologies, makes it a promising candidate for further investigation by academic researchers and pharmaceutical companies alike.